Cas no 2228671-79-0 (3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine)

• Product Name: 3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine
• CAS No: 2228671-79-0
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6318298
• PubChem ID: 165637899
• Update Time: 2025-05-26

3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine
• 2228671-79-0
• EN300-2005001

• Inchi： 1S/C11H16BrNO/c1-8-4-5-10(9(2)11(8)12)14-7-3-6-13/h4-5H,3,6-7,13H2,1-2H3
• InChI Key： RXPDJNFIGISYCZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)OCCCN

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine

Introduction to 3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine (CAS No. 2228671-79-0)

3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine, identified by the chemical identifier CAS No. 2228671-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by a phenoxy group attached to a propylamine backbone, with distinct substitutions that enhance its utility in various biochemical applications.

The molecular structure of 3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine incorporates a brominated aromatic ring, which is flanked by two methyl groups at the 2 and 4 positions. This specific arrangement not only influences the compound's electronic properties but also its potential interactions with biological targets. The presence of the bromine atom, in particular, makes this molecule a valuable intermediate in synthetic chemistry, enabling further functionalization through cross-coupling reactions and other nucleophilic substitutions.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The phenoxypropanamine scaffold is known to exhibit a range of biological activities, including potential roles as kinase inhibitors, receptor modulators, and antimicrobial agents. The bromine substitution at the third position of the aromatic ring is particularly noteworthy, as it has been shown to enhance binding affinity in certain protein targets due to its ability to engage in halogen bonding interactions.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve high selectivity and efficacy. 3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine represents a promising candidate for further investigation due to its unique structural features. Studies have begun to explore its potential as a lead compound in the development of novel therapeutic agents targeting diseases such as cancer and inflammatory disorders. The combination of its lipophilic nature and ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug discovery.

One of the most exciting aspects of this compound is its versatility in synthetic applications. The phenoxy group serves as a versatile handle for further derivatization, allowing chemists to modify its properties while retaining the core pharmacophore. For instance, recent studies have demonstrated successful transformations involving Suzuki-Miyaura cross-coupling reactions, which have enabled the introduction of aryl or heteroaryl groups at the propylamine moiety. These modifications have led to novel derivatives with enhanced biological activity and improved pharmacokinetic profiles.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Advanced computational methods have been employed to predict the binding modes of 3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine with various biological targets. Molecular docking simulations have revealed that this compound can interact with key amino acid residues in protein active sites, suggesting potential mechanisms for its biological effects. These insights have guided experimental efforts toward designing more potent and selective analogs.

In addition to its pharmaceutical applications, 3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine has shown promise in materials science research. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced thermal stability and mechanical strength. Researchers are exploring its incorporation into conductive polymers and organic semiconductors, where its aromatic system can contribute to electron transport properties.

The synthesis of 3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine presents both challenges and opportunities for synthetic chemists. While traditional methods involving nucleophilic substitution reactions are well-established, recent advances in catalytic systems have enabled more efficient and environmentally friendly approaches. For example, transition-metal-catalyzed reactions have been employed to streamline the introduction of bromine atoms into aromatic rings without excessive byproduct formation.

Future directions in research on 3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine include exploring its potential in combination therapies. By pairing this compound with other bioactive molecules, researchers aim to develop synergistic effects that could lead to more effective treatments for complex diseases. Additionally, investigating its behavior in vivo will provide crucial insights into its metabolic fate and potential side effects.

The growing body of evidence supporting the utility of 3-(3-bromo-2,4-dimethylphenoxy)propan-1-amine underscores its significance as a building block in modern drug discovery. As our understanding of molecular interactions continues to evolve, this compound is poised to play a pivotal role in shaping the future of pharmaceutical innovation. Its unique combination of structural features and functional versatility makes it an indispensable tool for chemists and biologists alike.